Cas no 1030385-98-8 (4-{5-[3-(trifluoromethyl)phenyl]-1H-pyrazol-3-yl}piperidine)

• Product Name: 4-{5-[3-(trifluoromethyl)phenyl]-1H-pyrazol-3-yl}piperidine
• CAS No: 1030385-98-8
• MF: C₁₅H₁₆F₃N₃
• MW: 295.30285358429
• MDL: MFCD05256158
• CID: 4568655
• Update Time: 2025-06-22

4-{5-[3-(trifluoromethyl)phenyl]-1H-pyrazol-3-yl}piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(5-[3-(TRIFLUOROMETHYL)PHENYL]-1H-PYRAZOL-3-YL)PIPERIDINE
• 4-(3-(3-(Trifluoromethyl)phenyl)-1H-pyrazol-5-yl)piperidine
• 4-{5-[3-(trifluoromethyl)phenyl]-1H-pyrazol-3-yl}piperidine

• MDL： MFCD05256158
• Inchi： 1S/C15H16F3N3/c16-15(17,18)12-3-1-2-11(8-12)14-9-13(20-21-14)10-4-6-19-7-5-10/h1-3,8-10,19H,4-7H2,(H,20,21)
• InChI Key： WTNXOBKJOIECIA-UHFFFAOYSA-N
• SMILES： N1CCC(C2C=C(C3=CC=CC(C(F)(F)F)=C3)NN=2)CC1

Computed Properties

• Exact Mass: 295.129632g/mol
• Monoisotopic Mass: 295.129632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 295.3g/mol
• XLogP3: 2.9
• Topological Polar Surface Area: 40.7Ų

4-{5-[3-(trifluoromethyl)phenyl]-1H-pyrazol-3-yl}piperidine Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-{5-[3-(trifluoromethyl)phenyl]-1H-pyrazol-3-yl}piperidine

4-{5-[3-(Trifluoromethyl)Phenyl]-1H-Pyrazol-3-Yl}Piperidine: A Comprehensive Overview

The compound 4-{5-[3-(trifluoromethyl)phenyl]-1H-pyrazol-3-yl}piperidine, identified by the CAS number 1030385-98-8, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a piperidine ring system with a pyrazole moiety substituted with a trifluoromethylphenyl group. The integration of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

The synthesis of 4-{5-[3-(trifluoromethyl)phenyl]-1H-pyrazol-3-yl}piperidine involves a multi-step process that typically includes the formation of the pyrazole ring followed by its substitution with the trifluoromethylphenyl group and subsequent coupling with the piperidine moiety. Recent advancements in catalytic methods and transition metal-mediated reactions have significantly enhanced the efficiency and selectivity of this synthesis pathway. These improvements have not only reduced production costs but also minimized environmental impact, aligning with current sustainability goals in the chemical industry.

One of the most notable applications of this compound lies in its potential as a pharmacological agent. Studies have demonstrated that 4-{5-[3-(trifluoromethyl)phenyl]-1H-pyrazol-3-yl}piperidine exhibits promising bioactivity, particularly in modulating key cellular pathways associated with neurodegenerative diseases. For instance, research published in 2022 highlighted its ability to inhibit specific enzymes implicated in Alzheimer's disease progression, suggesting its potential as a lead compound for drug development.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of advanced semiconductors and light-emitting diodes (LEDs). Recent studies have explored its role as a dopant in polymer-based electronic devices, where it enhances charge transport properties without compromising material stability.

The structural versatility of 4-{5-[3-(trifluoromethyl)phenyl]-1H-pyrazol-3-yl}piperidine also lends itself to applications in agrochemicals. Its ability to interact with specific receptors involved in plant growth regulation has positioned it as a potential candidate for developing next-generation pesticides and herbicides. Field trials conducted in 2023 indicated improved crop yields when treated with formulations containing this compound, underscoring its practical relevance in agriculture.

From an environmental perspective, the stability and biodegradability of CAS No. 1030385-98-8 have been thoroughly investigated. Research findings suggest that under controlled conditions, the compound undergoes efficient biodegradation, reducing concerns related to long-term environmental persistence. This characteristic is particularly advantageous for industrial applications where eco-friendly practices are prioritized.

In conclusion, 4-{5-[3-(trifluoromethyl)phenyl]-1H-pyrazol-3-yl}piperidine, CAS No. 1030385-98-8, stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable asset in both research and industry settings. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future innovations is expected to grow significantly.